Cas no 688356-06-1 (N-(3,4-difluorophenyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine)

• Product Name: N-(3,4-difluorophenyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine
• CAS No: 688356-06-1
• MF: C₂₁H₁₄F₂N₄O₂S
• MW: 424.423269748688
• CID: 5340443
• Update Time: 2025-10-29

N-(3,4-difluorophenyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-2-[(3-nitrophenyl)methylsulfanyl]quinazolin-4-amine
• N-(3,4-difluorophenyl)-2-((3-nitrobenzyl)thio)quinazolin-4-amine
• N-(3,4-difluorophenyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine

• Inchi： 1S/C21H14F2N4O2S/c22-17-9-8-14(11-18(17)23)24-20-16-6-1-2-7-19(16)25-21(26-20)30-12-13-4-3-5-15(10-13)27(28)29/h1-11H,12H2,(H,24,25,26)
• InChI Key： XDIWMMIEIFASJD-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2C(=N1)NC1C=CC(=C(C=1)F)F)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 584
• XLogP3: 5.8
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3,4-difluorophenyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine

Introduction to N-(3,4-difluorophenyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine (CAS No. 688356-06-1)

N-(3,4-difluorophenyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 688356-06-1, represents a novel molecular entity with a unique structural framework that has the potential to exhibit a wide range of biological activities. The presence of both fluorine and nitro substituents in its aromatic rings imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The quinazoline core is a well-known scaffold in medicinal chemistry, frequently employed in the development of bioactive molecules due to its structural versatility and biological relevance. Quinazoline derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The specific modification of N-(3,4-difluorophenyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine introduces sulfanyl and nitro groups, which are known to enhance the binding affinity and selectivity of the compound towards target enzymes and receptors.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceutical molecules often leads to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. The dual fluorine substitution in the 3,4-difluorophenyl moiety of N-(3,4-difluorophenyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}quinazolin-4-amine is expected to contribute significantly to these desirable properties.

The 3-nitrophenyl